Cas no 152937-04-7 (2-bromo-6-fluoro-1,3-benzothiazole)

• Product Name: 2-bromo-6-fluoro-1,3-benzothiazole
• CAS No: 152937-04-7
• MF: C₇H₃BrFNS
• MW: 232.072822809219
• MDL: MFCD07783786
• CID: 99076
• PubChem ID: 11492351
• Update Time: 2025-06-07

2-bromo-6-fluoro-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-fluorobenzo[d]thiazole
• 2-Bromo-6-fluorobenzothiazole
• 2-Bromo-6-fluoro-benzothiazole
• Benzothiazole,2-bromo-6-fluoro-
• 2-bromo-6-fluoro-1,3-benzothiazole
• 2-bromo-6-fluoroobenzothiazole
• 152937-04-7
• AKOS005362515
• SCHEMBL1639031
• BCP27036
• 2-Chloro-6-fluorobenzothiazole, 97%
• DS-0446
• AC-15096
• A15257
• J-508458
• SY027149
• F2169-0038
• CS-W003438
• AM20030043
• MFCD07783786
• 2-bromo-6fluorobenzothiazole
• 2-Bromo-6-fluorobenzo[d]thiazole;2-Bromo-6-fluorobenzothiazole
• GIANOUBNTGQAID-UHFFFAOYSA-N
• FT-0647604
• DTXSID40467512
• EN300-68743
• 2-Bromo-6-fluoroobenzo[d]thiazole, 97%
• DB-000839

• MDL： MFCD07783786
• Inchi： 1S/C7H3BrFNS/c8-7-10-5-2-1-4(9)3-6(5)11-7/h1-3H
• InChI Key： GIANOUBNTGQAID-UHFFFAOYSA-N
• SMILES： BrC1=NC2C=CC(=CC=2S1)F

Computed Properties

• Exact Mass: 230.91500
• Monoisotopic Mass: 230.91536g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.832
• Boiling Point: 298.3°C at 760 mmHg
• Flash Point: 134.227°C
• Refractive Index: 1.687
• PSA: 41.13000
• LogP: 3.19790

2-bromo-6-fluoro-1,3-benzothiazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C